![molecular formula C26H42NNaO5S B095397 Tauro-3beta-hydroxy-5-cholenoate CAS No. 17238-48-1](/img/structure/B95397.png)
Tauro-3beta-hydroxy-5-cholenoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tauro-3beta-hydroxy-5-cholenoate, also known as taurocholate, is a bile acid that is produced in the liver and secreted into the small intestine to aid in the digestion and absorption of fats. It plays an important role in the enterohepatic circulation of bile acids and is involved in the regulation of cholesterol metabolism. In recent years, taurocholate has gained attention in scientific research due to its potential therapeutic applications in various diseases.
Mechanism Of Action
Taurocholate exerts its effects through several mechanisms, including activation of nuclear receptors such as farnesoid X receptor (FXR) and G protein-coupled receptors (GPCRs) such as TGR5. Activation of these receptors leads to downstream signaling pathways that regulate gene expression and cellular functions.
Biochemical and Physiological Effects:
Taurocholate has various biochemical and physiological effects on the body. It acts as a detergent to solubilize fats in the small intestine, facilitating their absorption. It also regulates cholesterol metabolism by inhibiting cholesterol synthesis and promoting its excretion. Taurocholate has been shown to modulate gut microbiota composition and function, which can impact various physiological processes such as immune function and metabolism.
Advantages And Limitations For Lab Experiments
Taurocholate has several advantages for lab experiments, including its stability and solubility in water and organic solvents. It is also commercially available, making it easily accessible for research purposes. However, its use in experiments involving cell culture or animal models may be limited by its potential cytotoxicity at high concentrations.
Future Directions
There are several future directions for research on Tauro-3beta-hydroxy-5-cholenoate. One area of interest is its potential as a therapeutic agent for liver diseases, such as non-alcoholic fatty liver disease (NAFLD) and cirrhosis. Another area of research is its role in regulating gut microbiota composition and function, which may have implications for various diseases such as inflammatory bowel disease (IBD) and colorectal cancer. Additionally, further studies are needed to elucidate the mechanisms underlying Tauro-3beta-hydroxy-5-cholenoate's effects on metabolism and its potential as a treatment for metabolic disorders.
Synthesis Methods
Taurocholate can be synthesized through several methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the reaction of cholic acid with taurine in the presence of a catalyst, while enzymatic synthesis utilizes enzymes such as Tauro-3beta-hydroxy-5-cholenoate synthase to catalyze the reaction between cholic acid and taurine.
Scientific Research Applications
Taurocholate has been extensively studied for its potential therapeutic applications in various diseases, including liver diseases, metabolic disorders, and cancer. Studies have shown that Tauro-3beta-hydroxy-5-cholenoate can protect against liver damage by reducing oxidative stress and inflammation. It has also been found to improve glucose and lipid metabolism in metabolic disorders such as diabetes and obesity. In addition, Tauro-3beta-hydroxy-5-cholenoate has been shown to have anticancer properties by inducing apoptosis and inhibiting tumor growth.
properties
CAS RN |
17238-48-1 |
---|---|
Product Name |
Tauro-3beta-hydroxy-5-cholenoate |
Molecular Formula |
C26H42NNaO5S |
Molecular Weight |
503.7 g/mol |
IUPAC Name |
sodium;2-[[(4R)-4-[(3S,10R,13R,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
InChI |
InChI=1S/C26H43NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h5,17,19-23,28H,4,6-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,19+,20?,21-,22?,23?,25+,26-;/m1./s1 |
InChI Key |
SVXBFWHRSNVSLG-ROVRTUHXSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)O)C)C.[Na+] |
SMILES |
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+] |
Canonical SMILES |
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+] |
synonyms |
tauro-3 beta-hydroxy-5-cholenoate tauro-3 beta-hydroxy-5-cholenoate sulfate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.